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Compound of Interest

alpha,alpha-Diphenyl-4-
Compound Name:

morpholinebutyramide
CAS No.: 94679-53-5
Cat. No.: B12012761

Get Quote

Executive Summary

-Diphenyl-4-morpholinebutyramide (DPMB) is a critical intermediate in the synthesis of
moramide-class opioids (e.g., Dextromoramide) and a structural analog used in structure-
activity relationship (SAR) studies. Its purification often relies on recrystallization from polar
protic solvents. This guide details the thermodynamic solubility behavior of DPMB in methanol
(MeOH), providing a validated protocol for solubility determination and an optimized
recrystallization workflow.

Key Findings:

» Solvent Suitability: Methanol is identified as an ideal solvent due to its high dielectric
constant (

) and ability to form hydrogen bonds with the morpholine ether oxygen and amide carbonyl.

 Solubility Behavior: DPMB exhibits a positive temperature coefficient of solubility in
methanol, facilitating high-yield cooling crystallization.
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» Critical Parameter: Control of the cooling rate (

) is essential to prevent oiling out (liquid-liquid phase separation) due to the compound's
lipophilic diphenyl moiety.

Chemical Identity & Physicochemical Context[1][2]
[3][4][5]6][7]1[8][9][10][11]

Understanding the solute-solvent interaction is the first step in solubility profiling.

Property Description

Chemical Name -Diphenyl-4-morpholinebutyramide

2,2-Diphenyl-4-morpholinobutyramide;
Synonyms ) ) ]
Moramide Intermediate Amide

Molecular Formula

(Estimated)
Molecular Weight ~324.42 g/mol

Tertiary amine (morpholine) + Primary Amide +
Structure ]

Gem-diphenyl group

Hydrophilic: Morpholine ring (H-bond acceptor),
Solubility Driver Amide (H-bond donor/acceptor).Lipophilic:

Diphenylmethane scaffold.

Mechanistic Insight: The solubility of DPMB in methanol is driven by solvation enthalpy. The
methanol hydroxyl group acts as a hydrogen bond donor to the morpholine oxygen and the
amide carbonyl. However, the bulky hydrophobic diphenyl group requires significant cavity
formation energy. This competition results in a steep solubility curve, where elevated
temperatures are required to overcome the lattice energy of the crystal.

Protocol A: Gravimetric Determination of Solubility

Standard Operating Procedure for generating precise solubility data.
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Objective

To determine the saturation solubility (
) of DPMB in methanol at defined temperatures (e.g., 20°C, 40°C, 60°C).

Materials

e Solute:
-Diphenyl-4-morpholinebutyramide (Purity >98%).

e Solvent: Methanol (HPLC Grade).

o Equipment: Thermostated shaker bath, 0.45 um PTFE syringe filters, Analytical balance (
mgQ).

Workflow Diagram
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Figure 1: Gravimetric solubility determination workflow ensuring saturation equilibrium.
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Step-by-Step Procedure

Preparation: Add excess DPMB solid (approx. 200 mg) to a glass vial containing 2.0 mL of
Methanol.

Equilibration: Seal the vial and place it in a thermostated shaker bath at the target
temperature (

) for 24 hours.

o Critical Check: Ensure solid is always present. If the solution becomes clear, add more
solid.

Filtration:

o Pre-warm the syringe and filter to the target temperature (to prevent precipitation during
filtration).

o Withdraw 1.0 mL of the supernatant and filter into a pre-weighed vial (

Quantification:

o Immediately weigh the vial with solution (

).

o Evaporate the methanol under a stream of nitrogen or in a vacuum oven at 40°C until
constant weight is achieved.

o Weigh the vial with the dry residue (

e Calculation:

Protocol B: Recrystallization Optimization
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Optimized for purification and yield maximization.

Rationale

DPMB often contains impurities from the nitrile hydrolysis step. Methanol is an excellent
recrystallization solvent because it solubilizes the polar impurities (salts, unreacted morpholine)
while the lipophilic DPMB crystallizes out upon cooling.

Experimental Setup

e Solvent System: Methanol (Primary), Water (Anti-solvent, optional).

o Concentration Target: Near saturation at boiling point (64.7°C).

Recrystallization Logic

Dissolve DPMB in Hot Filtration - Slow Cooling Nucleation Onset Chill to 0-4°C Filtration & Wash »| Vacuum D
Hot MeOH (60°C) (Remove insolubles) (0.5°C/min to 25°C) (Cloud Point) (Maximize Yield) (Cold MeOH) = v

A

Click to download full resolution via product page

Figure 2: Temperature-controlled recrystallization process flow.

Procedure

 Dissolution: Suspend crude DPMB in Methanol (approx. 10 mL per gram). Heat to reflux
(65°C) with stirring.

o Note: If the solution is not clear, add Methanol in 1 mL increments until dissolution is
complete.

o Hot Filtration: If insoluble particles (e.g., inorganic salts) remain, filter the hot solution rapidly
through a pre-heated funnel.

e Controlled Cooling: Allow the solution to cool to room temperature slowly (over 2-3 hours).

o Why? Rapid cooling traps impurities and may cause "oiling out" (formation of an
amorphous oil) instead of crystals.
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o Final Crystallization: Once room temperature is reached, place the vessel in an ice bath (O-
4°C) for 1 hour to maximize yield.

« |solation: Filter the white crystals using vacuum filtration. Wash the cake with a small volume
of ice-cold methanol.

e Drying: Dry at 45°C under vacuum to remove residual solvent.

Troubleshooting & Scientific Notes
Oiling Out Phenomenon

e Problem: The product separates as an oil droplet at the bottom of the flask rather than
crystals.

e Cause: The solution temperature dropped below the liquid-liquid phase separation boundary
(LLPS) before crossing the solubility curve (metastable zone width).

e Solution:
o Reheat to dissolve the oil.
o Add a seed crystal of pure DPMB at the saturation temperature.

o Add a small amount of anti-solvent (Water) dropwise after crystals have started to form,
not before.

Thermodynamic Analysis (Van't Hoff Plot)
To predict solubility at any temperature, plot

VS
(Kelvin).
e Alinear plot confirms ideal solution behavior.

» (Enthalpy of Dissolution): Positive value indicates endothermic dissolution (solubility
increases with T).
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Safety & Handling

Methanol Toxicity: Methanol is toxic by inhalation, ingestion, and skin contact. All operations
must be performed in a fume hood.

Compound Potency: As a precursor to potent opioids (Moramide class), DPMB should be
handled with High Potency Active Pharmaceutical Ingredient (HPAPI) protocols (containment
level 3 or 4) until its biological activity is fully characterized or ruled out.

Waste Disposal: Methanol filtrates containing DPMB must be disposed of as hazardous
organic waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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